Ethyl 4-[1-(2-butoxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[1-(2-butoxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H29N3O5/c1-3-5-14-29-18-9-7-6-8-16(18)24-19(25)15-17(20(24)26)22-10-12-23(13-11-22)21(27)28-4-2/h6-9,17H,3-5,10-15H2,1-2H3
• InChI Key: NFLCRXQAYJNEIP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1N2C(=O)CC(C2=O)N3CCN(CC3)C(=O)OCC
• Molecular Formula: C21H29N3O5
• Molecular Weight: 403.5 g/mol

Description

Ethyl 4-[1-(2-butoxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate, also known as BPP-5a, is a chemical compound that belongs to the class of piperazine derivatives. It has been studied for its potential use in various scientific research applications, particularly in the field of neuroscience. In

Mechanism of Action

The exact mechanism of action of Ethyl 4-[1-(2-butoxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate is not fully understood, but it is believed to act as a positive allosteric modulator of the GABA-A receptor. This receptor is a major inhibitory neurotransmitter in the brain, and its modulation by this compound may contribute to its anxiolytic and antidepressant effects. Additionally, this compound has been shown to increase the release of acetylcholine in the hippocampus, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in animal models. It has been shown to reduce anxiety-like behavior and improve depressive-like behavior, suggesting its potential use as an anxiolytic and antidepressant. Additionally, this compound has been shown to improve memory and cognitive function, potentially through its modulation of the GABA-A receptor and increased release of acetylcholine in the hippocampus.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-[1-(2-butoxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate in lab experiments is its potential use in the treatment of anxiety, depression, and cognitive disorders. Additionally, its mechanism of action as a positive allosteric modulator of the GABA-A receptor makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of using this compound in lab experiments is its relatively low yield in the synthesis process, which can make it difficult to obtain large quantities for use in experiments.

Future Directions

There are several future directions for research on Ethyl 4-[1-(2-butoxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate. One potential direction is to further explore its potential use as an anxiolytic and antidepressant in humans. Additionally, further research could be done to explore its cognitive-enhancing effects and potential use in the treatment of cognitive disorders such as Alzheimer's disease. Finally, research could be done to explore its potential use in the treatment of other neurological disorders, such as epilepsy and schizophrenia.
Conclusion
In conclusion, this compound is a chemical compound that has been studied for its potential use in various scientific research applications, particularly in the field of neuroscience. Its synthesis method involves several steps, and it has been shown to have anxiolytic and antidepressant effects, as well as cognitive-enhancing effects. Its mechanism of action involves modulation of the GABA-A receptor and increased release of acetylcholine in the hippocampus. While it has advantages for lab experiments, such as its potential use in the treatment of anxiety, depression, and cognitive disorders, its low yield in the synthesis process can be a limitation. There are several future directions for research on this compound, including further exploration of its potential use in humans and its use in the treatment of other neurological disorders.

Synthesis Methods

The synthesis of Ethyl 4-[1-(2-butoxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate involves several steps, starting with the reaction of 2-butoxybenzaldehyde with ethyl acetoacetate to form 1-(2-butoxyphenyl)-2,5-dioxopyrrolidine. This intermediate is then reacted with piperazine and 1,1'-carbonyldiimidazole to yield this compound. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

Ethyl 4-[1-(2-butoxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate has been studied for its potential use in various scientific research applications, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential use in the treatment of anxiety and depression in humans. Additionally, this compound has been shown to enhance cognitive function and improve memory in animal models, which could have implications for the treatment of cognitive disorders such as Alzheimer's disease.